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Compound of Interest

Compound Name:
2,4-Di-tert-butylphenyl 3,5-di-tert-

butyl-4-hydroxybenzoate

CAS No.: 4221-80-1

Cat. No.: B1214103

Get Quote

Executive Summary
In the field of polymer stabilization, Fenozan 23 (chemically identified as Pentaerythritol

tetrakis[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate]) represents a benchmark in high-

molecular-weight hindered phenolic antioxidants.[1] Often chemically equivalent to the industry-

standard Irganox 1010, Fenozan 23 is engineered to provide superior long-term thermal

stability (LTTS) and extraction resistance compared to lower molecular weight alternatives.

This guide provides a rigorous technical analysis of Fenozan 23, comparing its efficacy against

common alternatives (BHT, Octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate), and

detailing self-validating experimental protocols for assessing polymer longevity.

Chemical Profile & Mechanism of Action
Fenozan 23 operates as a primary antioxidant (Chain-Breaking Donor). Its efficacy stems from

its tetra-functional structure, which allows a single molecule to scavenge four peroxy radicals,

significantly interrupting the auto-oxidation cycle.
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Chemical Name: Pentaerythritol tetrakis[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate][1]

CAS Number: 6683-19-8[1]

Key Attribute: High Molecular Weight (~1178 g/mol )

Low volatility, high extraction resistance.

Mechanistic Pathway
The following diagram illustrates the interruption of the auto-oxidation cycle by Fenozan 23.

Polymer Chain (RH) Alkyl Radical (R•)Heat/Shear/UV

Peroxy Radical (ROO•)
+ O2 (Fast)

Hydroperoxide (ROOH)

+ RH (Propagation)

Stable Products
(ROOH + ArO•)Stabilization

Branching

Fenozan 23 (ArOH)

H-Donation

Click to download full resolution via product page

Figure 1: Mechanism of Fenozan 23 acting as a radical scavenger to interrupt the propagation

step of polymer auto-oxidation.

Comparative Performance Analysis
To objectively evaluate Fenozan 23, we compare it against two distinct classes of antioxidants:

BHT (a low-molecular-weight standard) and Octadecyl-3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionate (a mono-functional hindered phenol, commonly known as Irganox

1076).

Table 1: Comparative Technical Specifications
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Feature
Fenozan 23 (Tetra-
functional)

Alternative A: BHT

(Mono-functional)

Alternative B:

Octadecyl Ester

(Mono-functional)

Molecular Weight ~1178 g/mol ~220 g/mol ~531 g/mol

Volatility (TGA 10%

Loss)
> 350°C ~150°C ~280°C

Extraction Resistance
Excellent (Ideal for

water contact)
Poor (Leaches easily)

Good (Better solubility

in non-polar)

Discoloration Risk
Low (unless over-

processed)

High (Canary

yellowing)
Low

Primary Application

Long-term thermal

stability (Pipes, Wire &

Cable)

Storage stability

(Short-term)

Processing stability

(Thin films)

Field Insight: Why Choose Fenozan 23?
Vs. BHT: BHT is highly volatile. In high-temperature processing (extrusion >200°C), BHT can

sublime, causing "fogging" and leaving the polymer unprotected. Fenozan 23 remains in the

matrix.

Vs. Octadecyl Ester: While the Octadecyl ester is excellent for processing stability in thin

films due to compatibility, Fenozan 23 provides higher equivalent -OH groups per gram,

making it more efficient for Long-Term Thermal Stability (LTTS) in thick sections like HDPE

pipes or automotive parts.

Experimental Protocols for Stability Validation
To validate the efficacy of Fenozan 23 in your specific polymer matrix, use the following self-

validating protocols.

Protocol A: Oxidation Induction Time (OIT) - ASTM D3895
Objective: Quantify the time until the antioxidant is consumed under accelerated conditions.

Sample Prep: Compress mold polymer into 0.25 mm films. Punch 5 mg discs.
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Instrument: Differential Scanning Calorimeter (DSC).

Procedure:

Heat sample to 200°C under Nitrogen (50 mL/min).

Hold isothermal for 5 min to equilibrate.

Switch gas to Oxygen (50 mL/min). This is Time Zero (

).

Record the exotherm onset.

Validation: The OIT value is the time from Oxygen switch to the onset of degradation.

Target for Fenozan 23 (0.1% in PP): > 30 minutes @ 200°C.

Protocol B: Accelerated Oven Aging - ASTM D3045
Objective: Correlate accelerated aging to real-world service life.
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Figure 2: Workflow for accelerated thermal aging studies.

Data Synthesis: Expected Results
The following data summarizes typical performance metrics when stabilizing Polypropylene

(PP) homopolymer.

Table 2: Stability Performance Data (0.1% Loading)
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Metric Unstabilized PP PP + 0.1% BHT
PP + 0.1% Fenozan

23

OIT @ 200°C (min) < 1 ~ 10 35 - 45

Days to Failure

(150°C Oven)
< 1 ~ 4 25 - 35

Yellowness Index

(Initial)
0.5 1.2 0.8

Yellowness Index

(After 7 days)
> 10 (Brittle) 8.5 (Yellow) 2.5 (Stable)

Note: Data represents typical values for homopolymer polypropylene. Synergistic effects can

be achieved by combining Fenozan 23 with phosphite processing stabilizers (e.g., Irgafos 168).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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